2-(1,1-dioxido-2H-1,2,4-benzothiadiazin-3-yl)-N-(2-methoxybenzyl)acetamide

• IUPAC Name: 2-(1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)-N-[(2-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C17H17N3O4S/c1-24-14-8-4-2-6-12(14)11-18-17(21)10-16-19-13-7-3-5-9-15(13)25(22,23)20-16/h2-9H,10-11H2,1H3,(H,18,21)(H,19,20)
• InChI Key: NCXXOCKGSARNEO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)CC2=NS(=O)(=O)C3=CC=CC=C3N2
• Molecular Formula: C17H17N3O4S
• Molecular Weight: 359.4 g/mol

Description

2-(1,1-dioxido-2H-1,2,4-benzothiadiazin-3-yl)-N-(2-methoxybenzyl)acetamide, also known as BTA-EG6, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Chemical Synthesis and Functional Group Applications

• The acetamide moiety, a common functional group present in many natural and pharmaceutical products, is a focal point of synthetic chemistry research. Sakai et al. (2022) explored the synthesis of p-methoxybenzyl N-acetylcarbamate potassium salt (PM-BENAC-K) and its applications in creating N-alkylacetamides, highlighting the versatility of acetamide derivatives in pharmaceutical synthesis Sakai et al., 2022.

Allelochemicals and Agricultural Applications

• Macias et al. (2006) reviewed the synthesis and biological properties of benzoxazinones, compounds with structural similarities to benzothiadiazines. These compounds exhibit phytotoxic, antimicrobial, antifungal, and insecticidal properties, indicating potential agronomic applications Macias et al., 2006.

Photodynamic Therapy (PDT) and Cancer Research

• Research into aryloxyanilide ligands, including compounds structurally related to benzothiadiazines, has shown potential for imaging brain peripheral benzodiazepine receptors, indicating applications in neuroscience and possibly in diagnosing neurodegenerative diseases Briard et al., 2008.